Cas no 46050-30-0 (3-amino-3-phenylpropanamide)

• Product Name: 3-amino-3-phenylpropanamide
• CAS No: 46050-30-0
• MF: C₉H₁₂N₂O
• MW: 164.204381942749
• CID: 3037678
• PubChem ID: 14849734
• Update Time: 2025-04-21

3-amino-3-phenylpropanamide Chemical and Physical Properties

Names and Identifiers

• 3-amino-3-phenylpropanamide
• 3-amino-3-phenyl-propionic acid amide; 3-Amino-3-phenyl-propionsaeure-amid; β-Amino-hydrozimtsaeure-amid; 3-amino-3-phenyl-propanamide
• 3-amino-3-phenyl-propionamide
• EN300-58657
• SCHEMBL637029
• AKOS000177614
• 46050-30-0

• Inchi： 1S/C9H12N2O/c10-8(6-9(11)12)7-4-2-1-3-5-7/h1-5,8H,6,10H2,(H2,11,12)
• InChI Key： LWTUSLSPLDBOBT-UHFFFAOYSA-N
• SMILES： O=C(CC(C1C=CC=CC=1)N)N

Computed Properties

• Exact Mass: 164.09500
• Monoisotopic Mass: 164.094963011Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 69.1Ų

Experimental Properties

• PSA: 69.11000
• LogP: 1.96240